Cas no 306979-07-7 ((5-Chloro-3-methyl-1-benzofuran-2-yl)(4-fluorophenyl)methanone)

• Product Name: (5-Chloro-3-methyl-1-benzofuran-2-yl)(4-fluorophenyl)methanone
• CAS No: 306979-07-7
• CID: 4645022
• Update Time: 2025-06-26

(5-Chloro-3-methyl-1-benzofuran-2-yl)(4-fluorophenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (5-chloro-3-methylbenzofuran-2-yl)(4-fluorophenyl)methanone
• (5-CHLORO-3-METHYL-1-BENZOFURAN-2-YL)(4-FLUOROPHENYL)METHANONE
• Methanone, (5-chloro-3-methyl-2-benzofuranyl)(4-fluorophenyl)-
• (5-Chloro-3-methyl-1-benzofuran-2-yl)(4-fluorophenyl)methanone

Additional information on (5-Chloro-3-methyl-1-benzofuran-2-yl)(4-fluorophenyl)methanone

Introduction to (5-Chloro-3-methyl-1-benzofuran-2-yl)(4-fluorophenyl)methanone (CAS No. 306979-07-7)

(5-Chloro-3-methyl-1-benzofuran-2-yl)(4-fluorophenyl)methanone, also known by its CAS number 306979-07-7, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzofuran core and substituted aryl groups, making it a valuable candidate for various biological and therapeutic applications.

The benzofuran scaffold is a well-known heterocyclic structure that has been extensively studied for its diverse biological activities. The presence of the 5-chloro and 3-methyl substituents on the benzofuran ring, along with the 4-fluorophenyl group, imparts specific chemical and pharmacological properties to the molecule. These substituents can influence the compound's solubility, stability, and interaction with biological targets, making it a promising lead for drug discovery.

Recent studies have highlighted the potential of (5-Chloro-3-methyl-1-benzofuran-2-yl)(4-fluorophenyl)methanone in various therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in disease pathways. For instance, research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key regulators of cellular processes such as cell growth, proliferation, and apoptosis. This property makes it a potential candidate for the development of targeted therapies for cancer and other proliferative disorders.

In addition to its enzymatic inhibition properties, (5-Chloro-3-methyl-1-benzofuran-2-yl)(4-fluorophenyl)methanone has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can effectively reduce the production of pro-inflammatory cytokines and chemokines, suggesting its potential utility in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of (5-Chloro-3-methyl-1-benzofuran-2-yl)(4-fluorophenyl)methanone has been another area of focus in recent research. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its effectiveness as a therapeutic agent. Its oral bioavailability and plasma stability have been evaluated in preclinical models, providing valuable insights into its potential for clinical translation.

Clinical trials are an essential step in the drug development process, and preliminary data from early-phase trials have shown promising results for (5-Chloro-3-methyl-1-benzofuran-2-yl)(4-fluorophenyl)methanone. These trials have focused on assessing the safety and tolerability of the compound in human subjects, with initial findings indicating a favorable safety profile at therapeutic doses. Further clinical studies are ongoing to evaluate its efficacy in treating specific diseases.

From a synthetic chemistry perspective, the preparation of (5-Chloro-3-methyl-1-benzofuran-2-yl)(4-fluorophenyl)methanone involves several well-established synthetic routes. One common approach involves the condensation of 5-chloro-3-methylbenzofuran with 4-fluorobenzoyl chloride under controlled conditions. This method allows for high yields and purity, making it suitable for large-scale production. Advances in synthetic methodologies have also led to the development of more efficient and environmentally friendly processes for synthesizing this compound.

The structural versatility of (5-Chloro-3-methyl-1-benzofuran-2-yl)(4-fluorophenyl)methanone has also inspired researchers to explore its derivatives and analogs. By modifying the substituents on the benzofuran ring or the aryl group, scientists can fine-tune the compound's biological activity and pharmacological properties. This approach has led to the identification of several promising lead compounds with enhanced therapeutic potential.

In conclusion, (5-Chloro-3-methyl-1-benzofuran-2-yl)(4-fluorophenyl)methanone (CAS No. 306979-07-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and clinical applications, paving the way for innovative treatments in various disease areas.